
Technical Guide: Elemental Composition
Analysis of Cadmium Bromate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Cadmium bromate

CAS No.: 14518-94-6

Cat. No.: B1591151

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction
Cadmium bromate (Cd(BrO₃)₂) is an inorganic compound composed of a cadmium cation

(Cd²⁺) and two bromate anions (BrO₃⁻).[1] It is a transition metal bromate typically found as a

crystalline solid.[1] Given that cadmium and its compounds are toxic, a precise understanding

of its elemental composition is critical for research, safety, and regulatory purposes.[2] This

document provides a detailed analysis of the elemental composition of cadmium bromate,

outlines an experimental protocol for its verification, and presents the logical workflow for this

analysis.

Elemental Composition
The chemical formula for cadmium bromate is Cd(BrO₃)₂.[1][3] The elemental composition is

derived from the atomic masses of its constituent elements: Cadmium (Cd), Bromine (Br), and

Oxygen (O).

Cadmium (Cd): Atomic Mass ≈ 112.414 u[4][5][6]
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Bromine (Br): Atomic Mass ≈ 79.904 u[7][8]

Oxygen (O): Atomic Mass ≈ 15.999 u[9][10][11]

The molar mass of cadmium bromate is calculated as follows: Molar Mass = (1 × 112.414) +

(2 × 79.904) + (6 × 15.999) = 368.216 g/mol[1][12][13]

Data Summary
The following table summarizes the quantitative elemental analysis of cadmium bromate.

Element Symbol
Atomic
Mass (
g/mol )

Molar Ratio
(Atoms per
Molecule)

Total Mass
Contributio
n ( g/mol )

Percentage
by Mass (%)

Cadmium Cd 112.414 1 112.414 30.53%

Bromine Br 79.904 2 159.808 43.40%

Oxygen O 15.999 6 95.994 26.07%

Total Cd(BrO₃)₂ - 9 368.216 100.00%

Experimental Protocol: Elemental Verification
To experimentally verify the elemental composition of a cadmium bromate sample, a

combination of analytical techniques is recommended. Inductively Coupled Plasma - Atomic

Emission Spectrometry (ICP-AES) is a robust method for quantifying cadmium. Ion

Chromatography (IC) is suitable for determining the bromate concentration. Oxygen is typically

determined by calculation (by difference).

Sample Preparation (Microwave-Assisted Acid
Digestion)

Weighing: Accurately weigh approximately 100 mg of the cadmium bromate sample into a

clean, acid-washed microwave digestion vessel.

Digestion: Add 10 mL of concentrated nitric acid (HNO₃) to the vessel.
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Microwave Program: Seal the vessel and place it in a microwave digestion system. Ramp

the temperature to 200°C over 15 minutes and hold for an additional 15 minutes.

Dilution: After cooling, carefully open the vessel and dilute the digested sample to a final

volume of 100 mL using deionized water. This solution is now ready for ICP-AES and IC

analysis.

Cadmium Analysis by ICP-AES
Standard Preparation: Prepare a series of cadmium calibration standards (e.g., 0.1, 1, 5, 10

ppm) from a certified stock solution.

Instrumentation: Optimize the ICP-AES instrument parameters, including nebulizer gas flow,

RF power, and plasma viewing height. Select a prominent, interference-free emission line for

cadmium (e.g., 226.502 nm or 228.802 nm).

Calibration: Aspirate the standards and generate a calibration curve of emission intensity

versus concentration.

Sample Analysis: Aspirate the prepared sample solution and measure the emission intensity

for cadmium.

Quantification: Calculate the concentration of cadmium in the sample using the calibration

curve, accounting for the initial sample weight and dilution factor.

Bromate (as Bromine) Analysis by Ion Chromatography
(IC)

Instrumentation: Set up an ion chromatograph equipped with a suitable anion-exchange

column (e.g., AS19), a suppressor, and a conductivity detector.

Eluent: Use a potassium hydroxide (KOH) eluent gradient for optimal separation of bromate

from other anions.

Standard Preparation: Prepare a series of bromate standards (e.g., 0.5, 2, 5, 10 ppm) from a

certified stock solution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibration: Inject the standards and create a calibration curve of peak area versus

concentration.

Sample Analysis: Inject the diluted sample solution and integrate the peak area

corresponding to the bromate anion.

Quantification: Determine the concentration of bromate in the sample using the calibration

curve. Convert the bromate concentration to bromine concentration for the final elemental

composition calculation.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the elemental analysis of cadmium
bromate.
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Caption: Workflow for the elemental analysis of Cadmium Bromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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